Pentadec-8-en-6-yne

• CAS No.: 144488-71-1
• Molecular Formula: C15H26
• Molecular Weight: 206.37 g/mol
• IUPAC Name: pentadec-8-en-6-yne
• InChI: InChI=1S/C15H26/c1-3-5-7-9-11-13-15-14-12-10-8-6-4-2/h13,15H,3-11H2,1-2H3
• InChI Key: SDPLJJARKHKSFP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC=CC#CCCCCC

Description

Pentadec-8-en-6-yne is an organic compound with the molecular formula C15H26 It is characterized by the presence of a double bond and a triple bond within its carbon chain, making it an enyne

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of pentadec-8-en-6-yne can be achieved through several methods. One common approach involves the alkylation of lithio-oct-1-yne with a suitable alkyl halide, followed by selective hydrogenation to introduce the double bond at the desired position . Another method includes the reaction of 1-iodo-1-octene with hept-1-yne under specific conditions to yield this compound .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of catalysts and controlled reaction environments to facilitate the formation of the desired product.

Chemical Reactions Analysis

Types of Reactions

Pentadec-8-en-6-yne undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding epoxides or ketones.

Reduction: Reduction reactions can convert the triple bond to a double bond or a single bond, depending on the reagents and conditions used.

Substitution: The compound can participate in substitution reactions, where functional groups are introduced at specific positions on the carbon chain.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and osmium tetroxide.

Reduction: Hydrogenation using palladium or platinum catalysts is a typical method for reducing the triple bond.

Substitution: Halogenation reactions using reagents like bromine or chlorine can introduce halogen atoms into the compound.

Major Products Formed

Oxidation: Epoxides, ketones, and aldehydes.

Reduction: Alkenes and alkanes.

Substitution: Halogenated derivatives.

Scientific Research Applications

Pentadec-8-en-6-yne has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: This compound is used in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of pentadec-8-en-6-yne involves its interaction with specific molecular targets and pathways. The compound can undergo enzymatic reactions, leading to the formation of reactive intermediates that interact with cellular components. These interactions can result in various biological effects, depending on the context and the specific targets involved .

Comparison with Similar Compounds

Similar Compounds

Pentadec-8-yn-6-ene: Similar structure but with the positions of the double and triple bonds reversed.

Hexadec-8-en-6-yne: An additional carbon atom in the chain.

Pentadec-8-en-6-diyne: Contains two triple bonds instead of one.

Uniqueness

Its ability to participate in a wide range of chemical reactions makes it a valuable compound in synthetic chemistry and industrial applications .